Cas no 1207007-31-5 (methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate)

• Product Name: methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate
• CAS No: 1207007-31-5
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5389836
• Update Time: 2025-06-11

methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• GMWLZWHMRGKURX-UHFFFAOYSA-N
• methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate

• Inchi： 1S/C19H18N2O3/c1-12-7-9-13(10-8-12)20-15-11-16(19(22)24-3)21-18-14(15)5-4-6-17(18)23-2/h4-11H,1-3H3,(H,20,21)
• InChI Key： GMWLZWHMRGKURX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2OC)=C(NC2=CC=C(C)C=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate

Methyl 8-Methoxy-4-[(4-Methylphenyl)amino]quinoline-2-carboxylate: An Overview

Methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate (CAS No. 1207007-31-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate make it an intriguing candidate for further investigation and development.

The chemical structure of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate consists of a quinoline core, a methoxy group at the 8-position, and an amino substituent at the 4-position, which is attached to a 4-methylphenyl group. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The methoxy group enhances the lipophilicity of the molecule, while the amino and phenyl groups contribute to its binding affinity and selectivity towards various biological targets.

Recent studies have highlighted the potential of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate in various therapeutic areas. One notable area of research is its antiproliferative activity against cancer cells. In vitro studies have shown that this compound exhibits significant cytotoxic effects on a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell proliferation and survival.

Another promising application of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate is in the treatment of neurodegenerative diseases. Research has indicated that this compound possesses neuroprotective properties, which may be attributed to its ability to modulate oxidative stress and inflammation. In animal models of Alzheimer's disease, administration of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate has been shown to improve cognitive function and reduce neuronal damage.

The pharmacokinetic profile of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate has also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable distribution profile, with preferential accumulation in target tissues such as the brain and tumor sites. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate has been explored for its use as a chemical probe in drug discovery research. Its ability to selectively bind to specific protein targets makes it a valuable tool for understanding the molecular mechanisms underlying various diseases. This has led to its use in high-throughput screening assays and structure-based drug design studies.

The synthesis of methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate involves several well-established chemical reactions, including condensation, substitution, and esterification steps. The synthetic route can be optimized to achieve high yields and purity, making it feasible for large-scale production. This is particularly important for ensuring consistent quality and availability for both research and commercial applications.

In conclusion, methyl 8-methoxy-4-[(4-methylphenyl)amino]quinoline-2-carboxylate (CAS No. 1207007-31-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.